Cas no 1256813-52-1 (methyl 4-bromo-5-methylpyridine-2-carboxylate)

Methyl 4-bromo-5-methylpyridine-2-carboxylate is a brominated pyridine derivative with a methyl ester functional group, serving as a versatile intermediate in organic synthesis. Its key advantages include a reactive bromine substituent at the 4-position, enabling further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. The electron-withdrawing ester group at the 2-position enhances reactivity in nucleophilic substitution or reduction processes. The methyl group at the 5-position provides steric and electronic modulation, influencing regioselectivity in subsequent transformations. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocyclic scaffolds. Its stability under standard storage conditions ensures reliable handling in synthetic applications.
methyl 4-bromo-5-methylpyridine-2-carboxylate structure
1256813-52-1 structure
Product Name:methyl 4-bromo-5-methylpyridine-2-carboxylate
CAS No:1256813-52-1
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD18258411
CID:1032007
PubChem ID:71433328
Update Time:2025-10-14

methyl 4-bromo-5-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-5-methylpicolinate
    • Methyl 4-bromo-5-methylpicolite
    • methyl 4-bromo-5-methylpyridine-2-carboxylate
    • 1256813-52-1
    • DTXSID90849480
    • SY046116
    • D82594
    • 2-Pyridinecarboxylic acid, 4-bromo-5-methyl-, methyl ester
    • Methyl4-bromo-5-methylpicolinate
    • SCHEMBL22978646
    • SB21405
    • DB-370886
    • A936933
    • CS-0152864
    • AKOS016011976
    • BS-15085
    • MFCD18258411
    • MDL: MFCD18258411
    • Inchi: 1S/C8H8BrNO2/c1-5-4-10-7(3-6(5)9)8(11)12-2/h3-4H,1-2H3
    • InChI Key: OVHCOFRZUHVMIR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=NC=C1C

Computed Properties

  • Exact Mass: 228.97384g/mol
  • Monoisotopic Mass: 228.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.2Ų

methyl 4-bromo-5-methylpyridine-2-carboxylate Pricemore >>

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